Cas no 74866-27-6 (1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy-)

1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy- structure
74866-27-6 structure
Product Name:1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy-
CAS No:74866-27-6
MF:C22H16Br2O2
MW:472.169244766235
CID:1770880
PubChem ID:2794073
Update Time:2025-04-21

1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy-
    • 6-bromo-1-(6-bromo-2-methoxynaphthalen-1-yl)-2-methoxynaphthalene
    • 6,6'-dibromo-2,2'-dimethoxy-1,1'-binaphthyl
    • BS-50541
    • (S)-6,6 inverted exclamation mark -Dibromo-2,2 inverted exclamation mark -dimethoxy-1,1 inverted exclamation mark -binaphthalene
    • (S)-6,6?-DIBROMO-2,2?-DIMETHOXY-1,1?-BINAPHTHALENE
    • MFCD06654379
    • CS-0196534
    • (S)-6,6'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene
    • 117745-41-2
    • (R)-6,6'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene
    • 117745-45-6
    • AC7749
    • UOJOTOKUVNPQNZ-UHFFFAOYSA-N
    • 6,6 inverted exclamation marka-dibromo-2,2 inverted exclamation marka-dimethoxy-1,1 inverted exclamation marka-binaphthyl
    • SY027686
    • SY027685
    • DTXSID90383177
    • (R)-6,6 inverted exclamation mark -Dibromo-2,2 inverted exclamation mark -dimethoxy-1,1 inverted exclamation mark -binaphthalene
    • AC7763
    • (R)-6,6?-DIBROMO-2,2?-DIMETHOXY-1,1?-BINAPHTHALENE
    • AKOS027256704
    • SCHEMBL3829305
    • 74866-27-6
    • MDL: MFCD06654379
    • Inchi: 1S/C22H16Br2O2/c1-25-19-9-3-13-11-15(23)5-7-17(13)21(19)22-18-8-6-16(24)12-14(18)4-10-20(22)26-2/h3-12H,1-2H3
    • InChI Key: UOJOTOKUVNPQNZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=CC(=C2C1=C(C=CC2C=C(C=CC1=2)Br)OC)OC

Computed Properties

  • Exact Mass: 471.94966g/mol
  • Monoisotopic Mass: 469.95170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 18.5Ų
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